Cas no 2138124-54-4 (4-ethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol)

• Product Name: 4-ethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol
• CAS No: 2138124-54-4
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5907166
• PubChem ID: 165498674
• Update Time: 2025-05-23

4-ethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol
• EN300-1155927
• 2138124-54-4

• Inchi： 1S/C12H18N2O/c1-3-10-4-6-12(15,7-5-10)11-13-8-9-14(11)2/h4,6,8-10,15H,3,5,7H2,1-2H3
• InChI Key： TUMSSVITHDDHJJ-UHFFFAOYSA-N
• SMILES： OC1(C2=NC=CN2C)C=CC(CC)CC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų

Additional information on 4-ethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol

Comprehensive Guide to 4-ethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol (CAS No. 2138124-54-4): Properties, Applications, and Market Insights

4-ethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol (CAS 2138124-54-4) is a unique heterocyclic compound gaining attention in pharmaceutical and agrochemical research. This imidazole derivative combines a cyclohexenol backbone with an ethyl-substituted imidazole ring, offering versatile reactivity for drug discovery and material science applications. Researchers are increasingly interested in its potential as a bioactive scaffold due to its structural features that mimic natural products.

The molecular structure of 4-ethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol contains several pharmacophoric elements: the imidazole ring (a common motif in medicinal chemistry), the cyclohexenol moiety (providing conformational flexibility), and the ethyl group (enhancing lipophilicity). These features make it valuable for designing enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorder research.

Current synthetic approaches to CAS 2138124-54-4 typically involve multi-step organic transformations, including cyclohexenone formation, nucleophilic addition of imidazole derivatives, and subsequent functional group modifications. The compound's purity and stability are crucial for research applications, requiring careful storage under inert atmosphere at low temperatures to prevent decomposition.

In pharmaceutical applications, 4-ethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol serves as an intermediate for developing CNS-active compounds. Its structural similarity to known neuromodulators has prompted investigations into its potential for treating neurodegenerative diseases. Recent studies explore its derivatives as possible GABA receptor ligands, addressing growing demand for novel neurological therapeutics.

The agrochemical industry shows increasing interest in imidazole-containing compounds like 2138124-54-4 for developing next-generation plant growth regulators and pest control agents. The compound's ability to interfere with fungal ergosterol biosynthesis makes it a candidate for antifungal agent development, particularly against resistant strains affecting major crops.

Analytical characterization of 4-ethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol typically employs advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, essential for research reproducibility. The compound's logP value and solubility profile suggest favorable drug-like properties, making it attractive for medicinal chemistry programs.

Market demand for CAS 2138124-54-4 reflects broader trends in heterocyclic chemistry and drug discovery. Suppliers report growing inquiries from academic institutions and pharmaceutical companies, particularly those focusing on neurological targets and metabolic pathways. The compound's price reflects its specialized nature and the complexity of its synthesis.

Environmental and safety considerations for 4-ethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper handling with personal protective equipment is recommended. Disposal should comply with institutional guidelines for organic compounds to minimize environmental impact.

Future research directions for 2138124-54-4 include exploring its potential in catalysis and material science. The compound's ability to coordinate metal ions suggests applications in developing novel ligand systems for asymmetric synthesis. Additionally, its photophysical properties are being investigated for possible use in organic electronics and sensor technologies.

For researchers working with 4-ethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol, recent literature highlights its utility in constructing molecular libraries through diversity-oriented synthesis. The compound serves as a valuable building block for generating structurally diverse analogs, supporting drug discovery efforts in multiple therapeutic areas.

The synthesis and application of CAS 2138124-54-4 represent an active area of organic chemistry research. Ongoing studies aim to optimize its production through green chemistry approaches, including catalytic methods and flow chemistry techniques that reduce waste and improve efficiency. These developments align with the pharmaceutical industry's push toward more sustainable manufacturing processes.

In conclusion, 4-ethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol (CAS 2138124-54-4) occupies an important niche in modern chemical research. Its unique structural features and versatile reactivity profile make it valuable for pharmaceutical development, agrochemical innovation, and materials science. As research continues to uncover new applications, this compound will likely remain an important tool for chemists exploring the interface of heterocyclic chemistry and biological activity.